Cas no 65-14-5 (2,3-bis(4-hydroxyphenyl)pentanenitrile)
65-14-5 structure
Product Name:2,3-bis(4-hydroxyphenyl)pentanenitrile
CAS No:65-14-5
MF:C17H17NO2
MW:267.322384595871
CID:1684286
PubChem ID:101531
Update Time:2025-04-21
2,3-bis(4-hydroxyphenyl)pentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-bis(4-hydroxyphenyl)pentanenitrile
- benzenepropanenitrile, beta-ethyl-4-hydroxy-alpha-(4-hydroxyphenyl)-
- Valeronitrile, 2,3-bis(p-hydroxyphenyl)-
- CHEMBL463767
- 2,3-bis(p-hydroxy-phenyl) valeronitrile
- 65-14-5
- DTXSID90983550
- 2,3-Bis(p-hydroxyphenyl)valeronitrile
-
- Inchi: 1S/C17H17NO2/c1-2-16(12-3-7-14(19)8-4-12)17(11-18)13-5-9-15(20)10-6-13/h3-10,16-17,19-20H,2H2,1H3
- InChI Key: MUSZSITXXJNLPD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C(CC)C(C#N)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 267.12601
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- PSA: 64.25
2,3-bis(4-hydroxyphenyl)pentanenitrile Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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